Cas no 690962-45-9 (3-methoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzene-1-sulfonamide)

• Product Name: 3-methoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzene-1-sulfonamide
• CAS No: 690962-45-9
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5420180
• PubChem ID: 984644
• Update Time: 2025-10-30

3-methoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• VU0618254-1
• Z275022890
• F3394-0854
• SR-01000280555-1
• 3-methoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzenesulfonamide
• 3-methoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzene-1-sulfonamide
• 690962-45-9
• AKOS000812839
• SR-01000280555
• CCG-303371
• 3-methoxy-N-(4-(pyrrolidine-1-carbonyl)phenyl)benzenesulfonamide
• 3-methoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzenesulfonamide

• Inchi： 1S/C18H20N2O4S/c1-24-16-5-4-6-17(13-16)25(22,23)19-15-9-7-14(8-10-15)18(21)20-11-2-3-12-20/h4-10,13,19H,2-3,11-12H2,1H3
• InChI Key： BASUHVPACWTKJF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C(N3CCCC3)=O)C=C2)(=O)=O)=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.6±60.0 °C(Predicted)
• pka: 7.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-methoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzene-1-sulfonamide

3-Methoxy-N-[4-(Pyrrolidine-1-Carbonyl)Phenyl]Benzene-1-Sulfonamide: A Comprehensive Overview

3-Methoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzene-1-sulfonamide is a complex organic compound with the CAS number 690962-45-9. This compound is characterized by its unique structure, which combines a sulfonamide group, a methoxy substituent, and a pyrrolidine moiety. The molecule's design makes it a promising candidate for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

The core structure of this compound consists of a benzene ring substituted with a sulfonamide group at position 1 and a methoxy group at position 3. The sulfonamide group is further connected to a pyrrolidine ring via a carbonyl linkage, creating a bicyclic system that enhances the compound's stability and bioavailability. This structural arrangement not only provides the molecule with unique electronic properties but also enables it to interact with biological targets in a highly specific manner.

Recent studies have highlighted the potential of 3-methoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzene-1-sulfonamide as a lead compound in drug discovery. Researchers have demonstrated that this compound exhibits significant inhibitory activity against various enzymes, including kinases and proteases, which are implicated in numerous diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate these targets suggests its potential as a therapeutic agent.

In addition to its biological applications, this compound has shown promise in materials science. Its rigid structure and ability to form stable complexes make it an ideal candidate for use in the development of advanced materials, such as sensors and catalysts. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the creation of self-assembled monolayers and responsive materials.

The synthesis of 3-methoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzene ring with the appropriate substituents, followed by the introduction of the sulfonamide group and the pyrrolidine moiety. Researchers have optimized these steps to improve yield and purity, making the compound more accessible for large-scale production.

One of the most intriguing aspects of this compound is its versatility in chemical modifications. By altering the substituents on the benzene ring or modifying the pyrrolidine moiety, chemists can tailor its properties for specific applications. For instance, introducing electron-withdrawing groups can enhance its activity against certain enzymes, while adding hydrophilic groups can improve its solubility in aqueous environments.

Despite its numerous advantages, there are challenges associated with the use of 3-methoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzene-1-sulfonamide. One major concern is its potential toxicity, which must be carefully evaluated before it can be used in therapeutic or agricultural settings. Additionally, the cost of production remains a barrier to widespread adoption, although ongoing research aims to address these issues through more efficient synthesis routes.

In conclusion, 3-methoxy-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzene-1-sulfonamide is a versatile and promising compound with applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.